Cas no 29546-14-3 (4-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N,N-dimethylaniline)

• Product Name: 4-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N,N-dimethylaniline
• CAS No: 29546-14-3
• MF: C₁₅H₁₆N₄
• MW: 252.314342498779
• CID: 2927638
• PubChem ID: 3696146
• Update Time: 2025-06-30

4-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(benzotriazol-1-ylmethyl)-N,N-dimethylaniline
• 4-[(1H-1,2,3-benzotriazol-1-yl)methyl]-N,N-dimethylaniline
• AE-018/31863017
• N-[4-(1H-1,2,3-benzotriazol-1-ylmethyl)phenyl]-N,N-dimethylamine
• 29546-14-3
• 4-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N,N-dimethylaniline

• Inchi： 1S/C15H16N4/c1-18(2)13-9-7-12(8-10-13)11-19-15-6-4-3-5-14(15)16-17-19/h3-10H,11H2,1-2H3
• InChI Key： PJTPPBJCNDZPFH-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2N=N1)CC1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 252.137496527Da
• Monoisotopic Mass: 252.137496527Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 34Ų

Additional information on 4-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N,N-dimethylaniline

Introduction to 4-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N,N-dimethylaniline (CAS No. 29546-14-3)

4-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N,N-dimethylaniline (CAS No. 29546-14-3) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which combines a benzotriazole moiety with a dimethylamino group, making it an attractive candidate for various applications.

The benzotriazole moiety is known for its excellent stability and reactivity, which are crucial for many chemical processes. The dimethylamino group, on the other hand, imparts strong basicity and nucleophilicity, enhancing the compound's utility in synthetic transformations. Together, these functional groups provide a robust platform for the development of novel materials and pharmaceuticals.

Recent research has highlighted the potential of 4-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N,N-dimethylaniline in several areas. For instance, studies have shown that this compound can serve as an efficient ligand in transition metal-catalyzed reactions, particularly in palladium-catalyzed cross-coupling reactions. These reactions are fundamental in the synthesis of complex organic molecules and have wide-ranging applications in the pharmaceutical industry.

In the context of pharmaceutical research, 4-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N,N-dimethylaniline has been explored for its potential as a lead compound in drug discovery. Its ability to form stable complexes with metal ions makes it a promising candidate for the development of metal-based drugs. Additionally, the compound's basicity and nucleophilicity can be leveraged to design prodrugs that are activated under specific physiological conditions.

One notable application of 4-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N,N-dimethylaniline is in the field of materials science. The compound can be used as a precursor for the synthesis of functional polymers and coatings. Its unique structure allows for the incorporation of multiple functional groups into polymer chains, leading to materials with enhanced properties such as improved thermal stability and mechanical strength.

From a synthetic perspective, 4-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N,N-dimethylaniline can be prepared through a series of well-established organic reactions. One common approach involves the reaction of 1-benzotriazole with an appropriate aldehyde or ketone to form the benzotriazole derivative, followed by N-methylation using a suitable reagent such as methyl iodide or dimethyl sulfate. This synthetic route is scalable and can be adapted to produce large quantities of the compound for industrial applications.

The physical and chemical properties of 4-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N,N-dimethylaniline have been extensively studied. It is a solid at room temperature with a melting point ranging from 70°C to 75°C. The compound is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. Its UV/Vis absorption spectrum shows characteristic peaks that can be used for analytical purposes.

In terms of safety and handling, 4-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N,N-dimethylaniline should be stored in a cool, dry place away from strong oxidizing agents and direct sunlight. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks.

Future research on 4-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N,N-dimethylaniline is likely to focus on expanding its applications in catalysis and materials science. Additionally, efforts will be directed towards optimizing its synthesis methods to improve yield and purity while reducing environmental impact.

In conclusion, 4-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N,N-dimethylaniline (CAS No. 29546-14-3) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structure and properties make it an invaluable tool for researchers and industry professionals alike. As new applications continue to emerge, this compound is poised to play an increasingly important role in advancing chemical science and technology.